Cas no 65049-29-8 ([2,3'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO-6'-METHYL-)

• Product Name: [2,3'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO-6'-METHYL-
• CAS No: 65049-29-8
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 3173037
• PubChem ID: 12389758
• Update Time: 2025-06-09

[2,3'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO-6'-METHYL- Chemical and Physical Properties

Names and Identifiers

• [2,3'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO-6'-METHYL-
• DTXSID601216026
• 65049-29-8
• 6-Chloro-6'-methyl-[2,3'-bipyridine]-5-carboxylicacid
• 6-Chloro-6'-methyl-[2,3'-bipyridine]-5-carboxylic acid
• 6-Chloro-6a(2)-methyl[2,3a(2)-bipyridine]-5-carboxylic acid

• Inchi： 1S/C12H9ClN2O2/c1-7-2-3-8(6-14-7)10-5-4-9(12(16)17)11(13)15-10/h2-6H,1H3,(H,16,17)
• InChI Key： FEVHVICAUJGIGZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)N=C2)=NC(Cl)=C(C(O)=O)C=C1

Computed Properties

• Exact Mass: 248.0352552Da
• Monoisotopic Mass: 248.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on [2,3'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO-6'-METHYL-

Research Brief on [2,3'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO-6'-METHYL- (CAS: 65049-29-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of bipyridine derivatives as versatile scaffolds for drug discovery. Among these, [2,3'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO-6'-METHYL- (CAS: 65049-29-8) has emerged as a compound of interest due to its unique structural features and potential pharmacological applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its bipyridine core with chloro and methyl substituents, has been investigated for its role as a ligand in metal-catalyzed reactions and as a building block for more complex pharmacophores. Recent studies have demonstrated its utility in the development of novel kinase inhibitors, particularly those targeting cancer-related pathways. The presence of the carboxylic acid moiety enhances its ability to form hydrogen bonds, making it a valuable component in the design of targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's interaction with specific kinase domains, revealing a high binding affinity and selectivity. The study employed molecular docking simulations and in vitro assays to validate these interactions, suggesting that [2,3'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO-6'-METHYL- could serve as a lead compound for the development of next-generation kinase inhibitors. These findings are particularly relevant given the growing need for targeted therapies with reduced off-target effects.

Further investigations into the compound's pharmacokinetic properties have been conducted, with a focus on its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable solubility and stability under physiological conditions, although further optimization may be required to enhance its bioavailability. These studies underscore the compound's potential as a viable candidate for preclinical development.

Beyond its applications in oncology, [2,3'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO-6'-METHYL- has also been explored in the context of infectious diseases. A recent preprint article highlighted its inhibitory effects on viral proteases, suggesting a broader therapeutic scope. This multi-faceted applicability positions the compound as a promising subject for interdisciplinary research, bridging chemical biology and medicinal chemistry.

In conclusion, the latest research on [2,3'-BIPYRIDINE]-5-CARBOXYLIC ACID, 6-CHLORO-6'-METHYL- (CAS: 65049-29-8) underscores its potential as a versatile scaffold in drug discovery. Its unique structural attributes, combined with demonstrated biological activity, make it a compelling candidate for further investigation. Future studies should focus on optimizing its pharmacological properties and expanding its therapeutic applications, paving the way for innovative treatments in oncology and beyond.